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Compound of Interest

Compound Name: cc214-2

Cat. No.: B8579109

Essential Safety and Handling Guide for CC214-
2

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling and disposal
of the mTOR kinase inhibitor, CC214-2. The following procedural guidance is designed to
ensure the safety of laboratory personnel and to minimize environmental impact.

Hazard Identification and Personal Protective
Equipment (PPE)

CC214-2 is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects.[1] Due to its nature as a potent, powdered pharmaceutical compound, a
comprehensive PPE strategy is required to prevent dermal, inhalation, and ingestion exposure.

Minimum PPE Requirements:
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PPE Component

Specification

Rationale

Gloves

Double-gloving with powder-
free nitrile gloves. Change
outer glove every 30 minutes
or immediately upon

contamination.[2][3]

Prevents skin contact and
absorption. Double-gloving
provides an additional barrier
in case of a tear or puncture in

the outer glove.

Eye Protection

Safety goggles with side
shields.

Protects eyes from dust
particles and potential

splashes.[2]

Respiratory Protection

A fit-tested N95 or higher-rated

respirator.[3]

Minimizes the inhalation of fine
powder, which can be a

primary route of exposure.

Body Protection

A disposable, long-sleeved
gown that closes in the back,
with tight-fitting cuffs.[2][4]

Prevents contamination of

personal clothing.

Shoe Covers

Disposable shoe covers.[2][4]

Prevents the tracking of
contaminants out of the

designated handling area.

Safe Handling Procedures

Adherence to a strict operational workflow is critical when working with CC214-2.

Experimental Workflow for Safe Handling:
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Preparation

E)esignate a specific handling area (e.g., chemical fume hood).

:

Assemble all required PPE.

'

Don PPE in the correct order.

Proceed to handling

Handling
Y

Weigh CC214-2 in a ventilated enclosure.

'

Dissolve in a suitable solvent (e.g., DMSO).

IAfter experiment

Cleanup Svl Disposal

Decontaminate surfaces with an appropriate solvent.

'

Dispose of all single-use PPE as hazardous waste.

:

Dispose of CC214-2 waste according to protocol.

- J
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Caption: Workflow for the safe handling of CC214-2.
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Quantitative Data for Glove Selection

While specific breakthrough time data for CC214-2 is not available, the following table provides
guidance on the chemical resistance of nitrile gloves to common laboratory solvents. This
information should be used as a reference, and it is recommended to consult the glove
manufacturer's specifications for detailed information.

Chemical Nitrile Glove Resistance
Dimethyl Sulfoxide (DMSO) Good to Excellent (short-term use)
Ethanol Good

Methanol Fair to Good

Acetone Poor

Dichloromethane Poor

Data compiled from general chemical resistance guides. Always consult the manufacturer's
specific data.

Disposal Plan

CC214-2 is very toxic to aquatic life, and therefore, must not be disposed of down the drain.[1]
All waste containing CC214-2, including contaminated consumables, must be treated as
hazardous waste.

Step-by-Step Disposal Protocol:
e Segregate Waste: Maintain separate, clearly labeled waste containers for:

o Solid waste (e.g., contaminated gloves, weigh boats, pipette tips).

o Liquid waste (e.g., unused solutions, cell culture media containing CC214-2).
e Solid Waste:

o Collect all solid waste in a dedicated, sealed plastic bag or container.
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o Label the container with "Hazardous Waste," "Toxic to Aquatic Life," and "CC214-2."

e Liquid Waste:
o Collect all liquid waste in a sealed, chemical-resistant container.
o Do not mix with other solvent waste unless compatible.

o Label the container with "Hazardous Waste," "Toxic to Aquatic Life," and the full chemical
composition (e.g., "CC214-2 in DMSQO").

o Decontamination:

o Wipe down all surfaces that may have come into contact with CC214-2 with a suitable
solvent (e.g., 70% ethanol) and dispose of the wipes as solid hazardous waste.

o Arrange for Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to arrange
for the pickup and disposal of the hazardous waste. Follow all institutional guidelines for
waste storage and pickup schedules.[5]

Emergency Procedures
Spill:

Evacuate the immediate area and alert others.

If safe to do so, prevent the spread of the powder.

Wear appropriate PPE, including respiratory protection, before cleaning up the spill.

Use an absorbent material for liquid spills or gently cover powdered spills with a damp cloth
to avoid aerosolization.

Collect all contaminated materials in a sealed container and dispose of as hazardous waste.

Exposure:
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Skin Contact: Immediately wash the affected area with soap and water for at least 15
minutes. Remove contaminated clothing.

Eye Contact: Flush eyes with copious amounts of water for at least 15 minutes, holding the
eyelids open.

Inhalation: Move to fresh air immediately.

Ingestion: Do not induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet
(SDS) for CC214-2 to the medical personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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